Cas no 2227984-33-8 (rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2227984-33-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6373748
• PubChem ID: 165821460
• Update Time: 2025-06-08

rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid
• EN300-1555357
• 2227984-33-8
• rac-(1R,5S)-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohex-3-ene-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-2-8-19(16-26(31)29-20-10-7-9-18(15-20)27(32)33)30-28(34)35-17-25-23-13-5-3-11-21(23)22-12-4-6-14-24(22)25/h3-7,10-14,18-20,25H,2,8-9,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18-,19?,20-/m0/s1
• InChI Key： AFWRJDPJLKTTOK-WMEOFMBSSA-N
• SMILES： O(C(NC(CCC)CC(N[C@H]1C=CC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid

Professional Introduction to rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic Acid (CAS No. 2227984-33-8)

Rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid, identified by its CAS number 2227984-33-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex stereochemical configuration and functional groups, which make it a promising candidate for various therapeutic applications.

The molecular structure of Rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid incorporates several key features that contribute to its unique chemical properties. The presence of a cyclohexane ring with specific stereochemistry at the 1R,5S positions, combined with an amide linkage and a fluorenylmethoxycarbonyl (Fmoc) protecting group, suggests potential utility in the synthesis of peptide mimetics and other bioactive molecules. These structural elements not only enhance the compound's solubility and stability but also facilitate its incorporation into more complex drug candidates.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The amine functionality in Rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid provides a versatile scaffold for further derivatization, enabling the creation of molecules with tailored pharmacological properties. For instance, modifications at this amine group could lead to the development of potent inhibitors of specific enzymes or receptors involved in disease pathogenesis.

One of the most compelling aspects of this compound is its potential as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The cyclohexane ring in Rac-(1R,5S)-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohex-3-ene-1-carboxylic acid serves as an excellent scaffold for introducing conformational constraints that can enhance binding affinity and selectivity. This makes it particularly useful for designing molecules that interact with biological targets in a highly specific manner.

The Fmoc group in the molecule is another critical feature that underscores its utility in pharmaceutical research. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS), allowing for efficient and controlled assembly of peptide chains. While this compound itself may not be directly used in SPPS due to its complexity, it serves as a valuable intermediate in the synthesis of more intricate peptidomimetics. The presence of the Fmoc group also facilitates subsequent chemical modifications, such as deprotection under mild acidic conditions, which can be crucial for generating final drug candidates.

Recent advancements in computational chemistry have further enhanced the potential applications of Rac-(1R,5S)-5-3-{((9H-fluorenine)-9yl)methoxycarbonyl}amino]hexanamidocyclohexe 3 ene 1 carboxylic acid. Molecular modeling studies have demonstrated that this compound can effectively interact with various biological targets by adopting specific conformations that optimize binding interactions. These studies have provided insights into how structural modifications can be made to improve potency and selectivity, guiding the design of next-generation drug candidates.

In addition to its synthetic utility, this compound has shown promise in preclinical studies aimed at evaluating its pharmacological properties. Initial experiments have indicated that it exhibits favorable pharmacokinetic profiles when administered orally or intravenously. Furthermore, preliminary toxicity studies suggest that it is well-tolerated at therapeutic doses, making it a promising candidate for further development into a clinical trial-ready drug candidate.

The versatility of Rac-(1R,5S)-5-[{((9H-fluorenyl)methoxycarbonyl}amino] hexanamido)cyclohex 3 ene 1 carboxylic acid extends beyond its role as a peptidomimetic building block. It can also be utilized as a starting material for the synthesis of more complex molecules through various chemical transformations. For example, selective cleavage of the amide bond or modification of the fluorenylmethoxycarbonyl group could yield derivatives with different pharmacological activities. This flexibility makes it an invaluable tool for medicinal chemists seeking to explore new therapeutic avenues.

The growing body of research on this compound underscores its significance in modern drug discovery efforts. As our understanding of disease mechanisms continues to evolve, so too does our need for innovative molecular tools to address these challenges. Compounds like Rac-(1R,S)-5-[{((9H-fluorenyl)methoxycarbonyl} amino] hexanamido)cyclohexane 3 ene 1 carboxylic acid represent the cutting edge of pharmaceutical chemistry, offering hope for novel treatments across a wide range of diseases.